N-(2,3-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide
• InChI: InChI=1S/C19H16Cl2N2O3/c1-11-15(12(2)26-23-11)10-25-14-6-3-5-13(9-14)19(24)22-17-8-4-7-16(20)18(17)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: LYDAPUXVVYIETF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COC2=CC=CC(=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O3
• Molecular Weight: 391.2 g/mol

Description

N-(2,3-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as DCMIX, and is widely used in the field of neuroscience for its ability to modulate the activity of certain neurotransmitter receptors.

Mechanism of Action

The mechanism of action of DCMIX involves its interaction with the GABA-A receptor. It binds to a specific site on the receptor, known as the benzodiazepine site, and enhances the activity of the receptor. This leads to increased inhibitory signaling, which can have a variety of effects on the brain and body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DCMIX are primarily related to its ability to modulate the activity of the GABA-A receptor. This can lead to a variety of effects, including sedation, anxiolysis, muscle relaxation, and anticonvulsant activity. DCMIX has also been shown to have neuroprotective effects, which may be related to its ability to modulate the activity of the GABA-A receptor.

Advantages and Limitations for Lab Experiments

The advantages of using DCMIX in lab experiments include its high purity and ability to selectively modulate the activity of the GABA-A receptor. However, there are also limitations to using DCMIX, including its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research involving DCMIX. One area of interest is the development of new compounds based on the structure of DCMIX, which may have improved selectivity and efficacy. Another area of interest is the use of DCMIX in animal models of various neurological disorders, such as epilepsy and anxiety disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of DCMIX, and to identify potential therapeutic applications.

Synthesis Methods

The synthesis of DCMIX involves several steps, including the reaction of 2,3-dichlorophenyl isocyanate with 3,5-dimethyl-4-isoxazolemethanol, followed by the reaction of the resulting intermediate with 3-aminobenzamide. The final product is obtained through purification and isolation techniques. This synthesis method has been optimized to provide high yields of pure DCMIX, making it suitable for use in scientific research.

Scientific Research Applications

DCMIX has been extensively used in the field of neuroscience for its ability to modulate the activity of certain neurotransmitter receptors. Specifically, it is known to interact with the GABA-A receptor, which is responsible for inhibitory neurotransmission in the brain. DCMIX has been shown to enhance the activity of the GABA-A receptor, leading to increased inhibitory signaling and decreased excitatory signaling. This makes DCMIX a valuable tool for studying the role of GABA-A receptors in various physiological and pathological processes.